BENGHE Foundational & Exploratory

Check Availability & Pricing

N-Acetyl-S-phenyl-DL-cysteine-3,3-d2: A
Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

N-Acetyl-S-phenyl-DL-cysteine-
3,3-d2

Cat. No.: B12392840

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 is the deuterium-labeled form of N-Acetyl-S-phenyl-
DL-cysteine, also known as S-phenylmercapturic acid (SPMA). SPMA is a critical urinary
biomarker for assessing exposure to benzene, a widespread environmental and industrial
pollutant. The deuterated analog serves as an invaluable internal standard for precise
guantification in various analytical methodologies, including those utilizing mass spectrometry.
This technical guide provides an in-depth overview of the compound's properties, synthesis,
analytical protocols, and its role in metabolic pathways.

Core Data Summary

A specific CAS (Chemical Abstracts Service) number for N-Acetyl-S-phenyl-DL-cysteine-3,3-
d2 is not consistently available across chemical suppliers; it is often listed as "Not Available" or
"N/A".[1][2] However, the CAS number for the unlabeled parent compound, N-Acetyl-S-phenyl-
DL-cysteine, is 20640-68-0.[2][3]

Physical and Chemical Properties

The following tables summarize the key quantitative data for both the deuterated and non-
deuterated forms of N-Acetyl-S-phenyl-cysteine.
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N-Acetyl-S-phenyl-DL-

Property . Reference(s)
cysteine-3,3-d2

Molecular Formula C11H11D2NOsS [1]

Molecular Weight 241.3 g/mol [1][2]

Isotopic Enrichment =99 atom % D [2][3]

Appearance Typically a solid
Store at room temperature or

Storage Conditions 2-8°C, protected from light and  [2][4]
moisture.
N-Acetyl-S-phenyl-L-

Property . Reference(s)
cysteine (Non-deuterated)

Molecular Formula C11H13NOsS [5]

Molecular Weight 239.29 g/mol [5]

Appearance White crystalline solid

Assay (HPLC) >98.0% [5]

Optical Activity

[0]/D -25.0+2.0°, ¢ = 1 in

ethanol

[5]

Solubility

DMF: 30 mg/ml, DMSO: 30
mg/ml, Ethanol: 5 mg/ml

[6]

Amax

254 nm

[6]

Metabolic Pathway of Benzene to S-
Phenylmercapturic Acid (SPMA)

N-Acetyl-S-phenyl-cysteine is not a signaling molecule but rather the end-product of a major

detoxification pathway for benzene. The biotransformation of benzene into SPMA is a multi-

step process initiated in the liver.
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o Oxidation: Benzene is first oxidized by cytochrome P450 enzymes to form benzene oxide, a
reactive epoxide.

o Glutathione Conjugation: Benzene oxide is then conjugated with glutathione (GSH), a
reaction catalyzed by glutathione S-transferases (GSTs).

e Enzymatic Cleavage: The resulting glutathione conjugate undergoes sequential enzymatic
cleavage of the glutamate and glycine residues, leaving the cysteine conjugate.

» N-Acetylation: Finally, the cysteine conjugate is N-acetylated by N-acetyltransferase to form
S-phenylmercapturic acid (SPMA), which is then excreted in the urine.

This metabolic pathway is crucial for detoxifying benzene and its reactive intermediates. The
level of SPMA in urine is a direct indicator of benzene exposure.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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